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Compound of Interest

Compound Name: Triphenyl vinyl tin

Cat. No.: B15342292 Get Quote

An In-depth Technical Guide to the Stability and Storage of Triphenyl Vinyl Tin

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stability and recommended storage

conditions for triphenyl vinyl tin. Due to the limited availability of stability data for triphenyl
vinyl tin specifically, this document leverages data from closely related triphenyltin (TPT)

compounds, such as triphenyltin chloride, to provide a robust framework for its handling and

storage.

Chemical Identity and Properties
Triphenyl vinyl tin, with the chemical formula C₂₀H₁₈Sn, is an organotin compound. A clear

understanding of its chemical and physical properties is fundamental to its appropriate handling

and storage.

Property Value

Molecular Formula C₂₀H₁₈Sn

Molecular Weight 377.07 g/mol

Appearance White crystalline solid

Solubility
Insoluble in water, but soluble in organic

solvents like benzene and toluene.[1]
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Stability of Triphenyltin Compounds
Triphenyltin compounds are known to be sensitive to degradation under various environmental

conditions. The primary degradation pathways involve the sequential cleavage of the tin-carbon

bonds. Photodegradation is a significant factor in the breakdown of these compounds.

Degradation Pathways
The degradation of triphenyltin compounds proceeds through a stepwise dephenylation,

yielding diphenyltin (DPT) and subsequently monophenyltin (MPT) derivatives. This process

can be initiated by factors such as light and heat.
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Caption: Degradation pathway of triphenyl vinyl tin.

Quantitative Stability Data
The following table summarizes available quantitative data on the stability of triphenyltin

chloride, which can be used as a proxy for triphenyl vinyl tin.

Compound Condition Parameter Value Reference

Triphenyltin

Chloride

Clay

sediment/water
Degradation

~19% after 42

days
[2]

Triphenyltin

Chloride

Photoelectrocatal

ysis (PEC)

Kinetic Constant

(k)
0.011 min⁻¹ [3]

Triphenyltin

Chloride

Photoelectro-

Fenton (PEF)

Kinetic Constant

(k)
0.219 min⁻¹ [3]

Triphenyltin

Chloride

Coupled PEC-

PEF

Kinetic Constant

(k)
0.274 min⁻¹ [3]
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These data indicate that triphenyltin compounds are susceptible to degradation, a process that

is significantly accelerated by photo-electrochemical conditions.

Recommended Storage and Handling
Given the sensitivity of triphenyltin compounds to light and moisture, proper storage and

handling are crucial to maintain their integrity.

Storage Conditions: Store in a tightly sealed, light-resistant container in a cool, dry, and well-

ventilated area. An inert atmosphere (e.g., argon or nitrogen) is recommended for long-term

storage to prevent degradation.

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong

bases.

Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of

dust. Use appropriate personal protective equipment (PPE), including gloves, safety glasses,

and a lab coat.

Experimental Protocols for Stability Assessment
The stability of triphenyl vinyl tin can be assessed by monitoring the concentration of the

parent compound and the appearance of its degradation products (diphenyltin and

monophenyltin derivatives) over time under controlled conditions. High-Performance Liquid

Chromatography (HPLC) and Gas Chromatography (GC) are common analytical techniques for

this purpose.

Sample Preparation
A general procedure for preparing samples for chromatographic analysis involves:

Extraction: The triphenyltin compound and its degradation products are extracted from the

sample matrix (e.g., a stability study solution) using an appropriate organic solvent.

Derivatization (for GC analysis): For GC analysis, the phenyltin compounds are often

converted to their more volatile hydride or alkylated derivatives. This can be achieved by

reacting the extracted compounds with a Grignard reagent.
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Clean-up: The extract may need to be cleaned up to remove interfering substances. This can

be done using solid-phase extraction (SPE) with a suitable sorbent.

Analytical Methodologies
The following provides an example of an experimental workflow for the analysis of triphenyltin

compounds.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15342292?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Chromatographic Analysis

Data Analysis

Sample Collection

Solvent Extraction

Derivatization
(for GC)

Solid-Phase Extraction
(SPE)

HPLC-UV/MS GC-MS/FPD

Quantification of Analytes

Degradation Kinetics

Click to download full resolution via product page

Caption: Experimental workflow for stability analysis.

Column: A reversed-phase C18 column is typically used.
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Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium acetate) and an organic

solvent (e.g., methanol or acetonitrile).

Detection: UV detection or mass spectrometry (MS) for higher sensitivity and specificity.

Column: A non-polar or semi-polar capillary column (e.g., DB-5ms).

Injection: Splitless injection is often used for trace analysis.

Carrier Gas: Helium or hydrogen.

Oven Program: A temperature gradient is used to separate the analytes.

Detection: Mass spectrometry (MS) or a flame photometric detector (FPD) with a tin-

selective filter.

Conclusion
While specific stability data for triphenyl vinyl tin is scarce, the information available for other

triphenyltin compounds provides a strong basis for its proper storage and handling. It is a

compound that is susceptible to degradation, particularly when exposed to light. Therefore,

storage in a cool, dark, and dry environment is essential to maintain its purity and integrity. For

quantitative analysis and stability studies, established chromatographic methods such as HPLC

and GC are reliable and sensitive. Researchers, scientists, and drug development

professionals should adhere to these guidelines to ensure the quality and reliability of their

work with triphenyl vinyl tin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. solubilityofthings.com [solubilityofthings.com]

2. Triphenyltin Chloride | C18H15ClSn | CID 12540 - PubChem [pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15342292?utm_src=pdf-body
https://www.benchchem.com/product/b15342292?utm_src=pdf-body
https://www.benchchem.com/product/b15342292?utm_src=pdf-custom-synthesis
https://www.solubilityofthings.com/acetic-acidtriphenylstannane
https://pubchem.ncbi.nlm.nih.gov/compound/Triphenyltin-Chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15342292?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. researchgate.net [researchgate.net]

To cite this document: BenchChem. [triphenyl vinyl tin stability and storage conditions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15342292#triphenyl-vinyl-tin-stability-and-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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